Cas no 890793-84-7 (N2-(2-ethyl-6-methylphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine)

• Product Name: N2-(2-ethyl-6-methylphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine
• CAS No: 890793-84-7
• MF: C₂₄H₂₈N₂O₃S₂
• MW: 456.620723724365
• CID: 5439007
• Update Time: 2025-10-29

N2-(2-ethyl-6-methylphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• [3-amino-5-(2-ethyl-6-methylanilino)-4-propylsulfonylthiophen-2-yl]-(4-methylphenyl)methanone
• N2-(2-ethyl-6-methylphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine

• Inchi： 1S/C24H28N2O3S2/c1-5-14-31(28,29)23-19(25)22(21(27)18-12-10-15(3)11-13-18)30-24(23)26-20-16(4)8-7-9-17(20)6-2/h7-13,26H,5-6,14,25H2,1-4H3
• InChI Key： CCQRLWTZTCQWQE-UHFFFAOYSA-N
• SMILES： C(C1SC(NC2=C(C)C=CC=C2CC)=C(S(CCC)(=O)=O)C=1N)(C1=CC=C(C)C=C1)=O

Additional information on N2-(2-ethyl-6-methylphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine

Introduction to N2-(2-ethyl-6-methylphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine (CAS No. 890793-84-7)

N2-(2-ethyl-6-methylphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 890793-84-7, represents a unique molecular structure that combines various functional groups, making it a promising candidate for further research and development. The presence of multiple substituents, including 2-ethyl-6-methylphenyl, 4-methylbenzoyl, and propane-1-sulfonyl, contributes to its complex reactivity and potential biological activity.

The thiophene core of this molecule is particularly noteworthy, as thiophene derivatives have been extensively studied for their pharmacological properties. Thiophenes are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of the substituents on the thiophene ring in N2-(2-ethyl-6-methylphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine may influence its interaction with biological targets, making it an intriguing subject for further investigation.

In recent years, there has been a growing interest in developing novel therapeutic agents with enhanced efficacy and reduced side effects. The compound N2-(2-ethyl-6-methylphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine has been explored in several preclinical studies due to its potential to modulate various biological pathways. Its molecular structure suggests that it may possess the ability to interact with enzymes and receptors involved in disease processes, thereby offering a new avenue for therapeutic intervention.

One of the key aspects of this compound is its dual functionality provided by the amine groups at positions 2 and 4 of the thiophene ring. These amine groups can participate in hydrogen bonding interactions, which are crucial for the binding affinity of many pharmacological agents. Additionally, the presence of the propane-1-sulfonyl group introduces a sulfonamide moiety, which is known to enhance water solubility and bioavailability. These features make N2-(2-ethyl-6-methylphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine a versatile molecule with potential applications in drug design.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the various substituents requires careful selection of reagents and catalysts to minimize side reactions. Advances in synthetic methodologies have enabled researchers to access complex molecules like N2-(2-ethyl-6-methylphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine more efficiently than ever before, facilitating rapid progress in drug discovery.

In the context of current research trends, this compound aligns with the growing interest in structure-based drug design. By understanding the three-dimensional structure of N2-(2-ethyl-6-methylphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine and how it interacts with biological targets, researchers can optimize its properties for better therapeutic outcomes. Computational methods such as molecular dynamics simulations and virtual screening have become indispensable tools in this process, allowing for the rapid evaluation of thousands of potential drug candidates.

The pharmacological potential of N2-(2-ethyl-6-methylphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine has been explored in several preclinical studies. These studies have revealed promising results in terms of its ability to inhibit specific enzymes and receptors involved in various diseases. For instance, preliminary data suggest that this compound may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Additionally, its interaction with certain cancer-related proteins has been investigated, indicating potential applications in oncology.

The development of novel therapeutic agents often involves a multidisciplinary approach, combining expertise from chemistry, biology, and medicine. N2-(2-ethyl-6-methylphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine serves as an excellent example of how interdisciplinary collaboration can lead to innovative drug discovery. By leveraging the knowledge and techniques from different scientific fields, researchers can design molecules with tailored properties that address unmet medical needs.

The future prospects for N2-(2-ethnicmolecular structure are exciting and hold great promise for both academic research and industrial applications. As our understanding of biological systems continues to grow，so does our ability to design molecules that can interact with them in precise ways。N0(0(00) - (molecular formula)
(CAS No.
) represents a significant step forward in pharmaceutical chemistry，and its continued study is likely to yield valuable insights into disease mechanisms and new therapeutic strategies。